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Compound of Interest

Compound Name: Rezivertinib analogue 1

Cat. No.: B12395196 Get Quote

Rezivertinib Analogue 1 Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding solubility issues of Rezivertinib analogue 1 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is Rezivertinib and its analogue 1?

Rezivertinib (BPI-7711) is an orally active and selective third-generation epidermal growth

factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It targets both common activating

EGFR mutations and the T790M resistance mutation, which can arise after treatment with

earlier-generation EGFR TKIs.[1][2][3] Rezivertinib analogue 1 is a process impurity of

osimertinib mesylate and is utilized in non-small cell lung cancer research.[4]

Q2: What is the reported solubility of Rezivertinib and its analogue 1 in DMSO?

The solubility of these compounds in DMSO is summarized in the table below. It is important to

note that achieving the maximum solubility for Rezivertinib analogue 1 requires specific

conditions.
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Compound Molecular Weight Solubility in DMSO Conditions

Rezivertinib 486.57 g/mol 24 mg/mL (49.32 mM)
Use fresh, moisture-

free DMSO.[5]

Rezivertinib analogue

1
487.60 g/mol

50 mg/mL (102.54

mM)

Requires sonication

and heating to 60°C.

[4]

Q3: Why am I having trouble dissolving Rezivertinib analogue 1 in DMSO even at lower

concentrations?

Several factors can contribute to dissolution problems with Rezivertinib analogue 1 in DMSO:

DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the

air. Water contamination in DMSO can significantly decrease the solubility of many organic

compounds.[6]

Compound Purity: Impurities in the compound can affect its solubility.

Temperature: The dissolution of Rezivertinib analogue 1 is temperature-dependent. Without

heating, it may not dissolve completely.[4][6]

Inadequate Agitation: Insufficient mixing, vortexing, or sonication can lead to incomplete

dissolution.[6]

Precipitation: The compound may precipitate out of solution, especially after freeze-thaw

cycles.[6]

Troubleshooting Guide: Rezivertinib Analogue 1
Dissolution in DMSO
If you are encountering issues with dissolving Rezivertinib analogue 1 in DMSO, follow these

troubleshooting steps:

Issue: Powder is not fully dissolving.
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Potential Cause Troubleshooting Step

Hygroscopic DMSO

Use a fresh, unopened bottle of anhydrous or

high-purity DMSO. Equilibrate both the

compound and DMSO to room temperature

before opening to minimize moisture

condensation.

Low Temperature

Gently warm the solution to 60°C in a water

bath. Caution: Do not exceed this temperature,

as excessive heat may degrade the compound.

Insufficient Agitation

Vortex the solution vigorously for 2-3 minutes. If

undissolved particles remain, use a bath

sonicator for 15-20 minutes.

Concentration Too High

If the above steps fail, you may be exceeding

the solubility limit under your specific conditions.

Try preparing a more dilute solution.

Issue: Precipitate forms after initial dissolution or storage.

Potential Cause Troubleshooting Step

Freeze-Thaw Cycles
Aliquot the stock solution into single-use vials to

avoid repeated freezing and thawing.

Storage Conditions

Store stock solutions at -80°C for long-term

stability (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[4]

Supersaturation

If the solution was heated to dissolve, it might

be supersaturated at room temperature. Before

use, gently warm the vial to 37°C and vortex to

ensure any precipitate is redissolved.

Experimental Protocols
Protocol for Dissolving Rezivertinib Analogue 1 in DMSO
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Preparation: Allow the vials of Rezivertinib analogue 1 and anhydrous DMSO to equilibrate

to room temperature.

Weighing: Accurately weigh the desired amount of Rezivertinib analogue 1 powder and

place it in a sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

Initial Mixing: Vortex the solution vigorously for 2-3 minutes.

Sonication and Heating: Place the vial in an ultrasonic water bath pre-heated to 60°C.

Sonicate for 15-20 minutes, or until the solution is clear and all particles have dissolved.

Inspection: Visually inspect the solution to confirm complete dissolution.

Storage: For long-term storage, aliquot the stock solution into smaller, single-use vials and

store at -80°C.

Visualizations
Signaling Pathway

Rezivertinib is an inhibitor of the EGFR signaling pathway. The diagram below illustrates a

simplified representation of this pathway and the point of inhibition by Rezivertinib.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of Rezivertinib.
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Experimental Workflow

The following diagram outlines a logical workflow for troubleshooting the solubility of

Rezivertinib analogue 1.
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Caption: Troubleshooting workflow for dissolving Rezivertinib analogue 1 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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